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Compound of Interest

Compound Name: Gentisin

Cat. No.: B1671442

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gentisin (1,7-dihydroxy-3-methoxy-9H-xanthen-9-one) is a naturally occurring xanthone found
in the roots of Gentiana lutea and other plants.[1] As a member of the polyphenol class,
gentisin has garnered significant interest within the scientific community for its potential
therapeutic applications, including its observed mutagenic activities and its role as an inhibitor
of vascular smooth muscle cell proliferation. This technical guide provides a comprehensive
overview of the chemical properties of gentisin, offering detailed data, experimental
methodologies, and visualizations of relevant biological pathways to support further research
and drug development endeavors.

Chemical and Physical Properties

A summary of the key chemical and physical properties of gentisin is presented below. These
properties are fundamental to understanding its behavior in chemical and biological systems.
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Property Value Source(s)
Molecular Formula C14H1005 [1]
Molecular Weight 258.23 g/mol [1]

1,7-dihydroxy-3-
IUPAC Name [1]
methoxyxanthen-9-one

Synonyms Gentianin, Gentianic acid [1]
CAS Number 437-50-3 [1]
Physical Description Solid [1]
Melting Point 273-275°C [1]

B 0.3 mg/mL in water at 16 °C;
Solubility ) [1]
Soluble in DMSO

pKa (Predicted) 6.81 £0.20

Spectral Properties

Spectroscopic data is crucial for the identification and characterization of gentisin.

UV-Visible Spectroscopy

In methanol, gentisin exhibits characteristic absorption maxima (Amax) at 235, 260, 315, and
375 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR spectral data for gentisin are not readily available in the public
domain. Researchers seeking to characterize this compound would need to perform NMR
analysis.

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) data for gentisin shows a precursor ion
([IM-H]~) with an m/z of 257.0455.[1]
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Experimental Protocols

Detailed experimental protocols for determining the key chemical properties of gentisin are
provided below. These are generalized methods that can be adapted for xanthones and related
polyphenolic compounds.

Determination of Melting Point

Principle: The melting point of a solid is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

Capillary melting point apparatus

Sealed capillary tubes

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry gentisin is finely ground using a mortar and
pestle.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.

o Measurement: The capillary tube is placed in the heating block of the melting point
apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature range from the first appearance of liquid to the complete liquefaction of the
sample is recorded as the melting point.
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Determination of Solubility

Principle: Solubility is the maximum amount of a solute that can dissolve in a known amount of
solvent at a specific temperature.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Centrifuge

UV-Vis spectrophotometer or HPLC system
Procedure:

o Sample Preparation: An excess amount of gentisin is added to a known volume of the
solvent (e.g., water, DMSO) in a vial.

o Equilibration: The vials are sealed and placed in a constant temperature shaker or water
bath and agitated for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The suspension is centrifuged to separate the undissolved solid from the
saturated solution.

o Quantification: An aliquot of the clear supernatant is carefully removed, diluted appropriately,
and the concentration of gentisin is determined using a validated analytical method such as
UV-Vis spectrophotometry or HPLC with a calibration curve.

UV-Visible Spectrophotometry

Principle: This techniqgue measures the absorption of ultraviolet and visible light by a substance
in solution. The absorbance is directly proportional to the concentration of the substance.

Apparatus:
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o UV-Vis spectrophotometer

e Quartz cuvettes

e Volumetric flasks and pipettes

Procedure:

Solvent Selection: A suitable solvent in which gentisin is soluble and that does not absorb in
the wavelength range of interest (e.g., methanol) is chosen.

o Standard Solutions: A series of standard solutions of gentisin of known concentrations are
prepared.

e Spectral Scan: The UV-Vis spectrum of a gentisin solution is recorded over a specific
wavelength range (e.g., 200-500 nm) to determine the wavelength(s) of maximum
absorbance (Amax).

e Calibration Curve: The absorbance of each standard solution is measured at a selected
Amax. A calibration curve of absorbance versus concentration is plotted.

o Sample Analysis: The absorbance of the sample solution of unknown concentration is
measured at the same Amax, and its concentration is determined from the calibration curve.

Biological Activity and Signaling Pathways

Gentisin exhibits several biological activities, including the inhibition of vascular smooth
muscle cell (VSMC) proliferation and antioxidant effects. The following diagrams illustrate the
putative signaling pathways involved, based on studies of related compounds.

Putative Signaling Pathway for Inhibition of VSMC
Proliferation

Gentisin is known to inhibit the proliferation of vascular smooth muscle cells. While the precise
mechanism for gentisin is still under investigation, a plausible pathway, based on the actions
of similar flavonoids, involves the modulation of the MAPK/ERK signaling cascade.
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Caption: Putative inhibition of the MAPK/ERK signaling pathway by gentisin in VSMCs.

Antioxidant Mechanism of Action

As a polyphenol, gentisin is expected to possess antioxidant properties. The proposed

mechanism, based on the behavior of the related gentisic acid, involves the scavenging of

reactive oxygen species (ROS).
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Caption: Proposed free radical scavenging mechanism of gentisin.

Conclusion

This technical guide provides a foundational understanding of the chemical properties of
gentisin. The tabulated data offers a quick reference for its physical and spectral
characteristics, while the detailed experimental protocols serve as a practical guide for
researchers. The visualized signaling pathways, based on current understanding of related
compounds, provide a conceptual framework for its biological activities. Further research is
warranted to fully elucidate the specific NMR spectral characteristics, experimentally determine
the pKa, and confirm the precise molecular mechanisms underlying its biological effects. This
information will be invaluable for the continued exploration of gentisin as a potential
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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